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Abstract: Chaulmoogra oil, historically the primary therapeutic agent against leprosy, owes its

activity to a unique class of cyclopentenyl fatty acids. Among these, Gorlic acid is a key

unsaturated constituent alongside its saturated counterparts, hydnocarpic and chaulmoogric

acids. This guide provides a comprehensive technical overview of Gorlic acid, detailing its

chemical properties, its quantitative relationship within Chaulmoogra oil, and the experimental

protocols for its isolation. Furthermore, it explores the proposed biosynthetic pathways and the

historical and modern understanding of its mechanism of action against Mycobacterium leprae.

The information is presented to support further research and drug development efforts based

on these natural products.

Introduction
For centuries, oil extracted from the seeds of trees belonging to the Hydnocarpus genus,

notably Hydnocarpus wightiana, was the cornerstone of treatment for leprosy (Hansen's

disease).[1][2] This therapeutic efficacy is attributed to its unique composition, which is rich in

cyclopentenyl fatty acids.[1] These compounds, particularly hydnocarpic acid, chaulmoogric

acid, and the unsaturated Gorlic acid, were found to be strongly bactericidal against M. leprae.

[3][4] While the advent of sulfone drugs and modern multidrug therapies has replaced

Chaulmoogra oil as a primary treatment, the unique structure and biological activity of its

constituent acids, especially Gorlic acid, remain a subject of scientific interest for the

development of novel antimicrobial agents.[3][5]
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Physicochemical Properties of Gorlic Acid
Gorlic acid is an unsaturated fatty acid distinguished by a terminal cyclopentenyl ring and a cis

double bond in its aliphatic chain. Its systematic IUPAC name is (Z)-13-[(1R)-cyclopent-2-en-1-

yl]tridec-6-enoic acid.[6]

Table 1: Physicochemical Data of Gorlic Acid

Property Value Source

Molecular Formula C₁₈H₃₀O₂ [6][7][8][9]

Molar Mass 278.43 g/mol [6][7][8][9]

Melting Point 6 °C [7]

Boiling Point 232.5 °C (at 13 mmHg) [7]

Density 0.9436 g/cm³ (at 25 °C) [7]

CAS Registry Number 502-31-8 [7][8]

Quantitative Composition of Chaulmoogra Oil
Chaulmoogra oil is a complex mixture of glycerides. The fatty acid profile is dominated by the

unique cyclopentenyl fatty acids which constitute up to 80% of the total fatty acid fraction.[10]

The relative abundance of these acids can vary between different Hydnocarpus species.

Table 2: Representative Fatty Acid Composition of Chaulmoogra Oil (Hydnocarpus wightiana)
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Fatty Acid Chemical Name Percentage Range (%)

Chaulmoogric Acid
(1S)-2-Cyclopentene-1-

tridecanoic acid
20.0 – 40.0

Hydnocarpic Acid
(1R)-2-Cyclopentene-1-

undecanoic acid
15.0 – 30.0

Gorlic Acid
(E)-13-cyclopent-2-en-1-

yltridec-6-enoic acid
12.0 – 35.0

Palmitic Acid Hexadecanoic acid 4.0 – 12.0

Palmitoleic Acid (9Z)-Hexadec-9-enoic acid 4.0 – 10.0

Oleic Acid (9Z)-Octadec-9-enoic acid 3.0 – 8.0

Myristic Acid Tetradecanoic acid < 1.0

Linoleic Acid
(9Z,12Z)-Octadeca-9,12-

dienoic acid
1.0 – 3.0

Source: Data compiled from

multiple sources providing

typical ranges.[4][5][11][12]

Experimental Protocols
Extraction and Preparation of Free Fatty Acids
The initial step involves extracting the crude oil from the seeds, followed by hydrolysis to

liberate the constituent fatty acids.
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Oil Extraction

Fatty Acid Liberation

Hydnocarpus Seeds

Drying & Grinding

Cold Pressing or
Soxhlet Extraction (Hexane)

Crude Chaulmoogra Oil

Saponification
(Reflux with Alcoholic KOH)

Acidification (HCl)
to pH < 2

Solvent Extraction
(Diethyl Ether)

Mixed Free Fatty Acids

 

Mixed Free Fatty Acids

Esterification
(Ethanol + H₂SO₄ catalyst)

Mixed Ethyl Esters

High-Vacuum
Fractional Distillation

Gorlic Acid Ester Fraction
(b.p. ~232°C @ 13 mmHg)

Saponification & Acidification

Purified Gorlic Acid
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Saturated Cyclopentenyl Fatty Acids

Unsaturated Analogue

Hydnocarpic Acid
(C16H28O2)

Chaulmoogric Acid
(C18H32O2)

  Chain Elongation
(+ C2 unit)

Gorlic Acid
(C18H30O2)

  Desaturation
(- 2H)

Gorlic / Hydnocarpic Acid

Transport into
Mycobacterium cell

Disruption of Cell
Membrane Integrity

Antagonism of Biotin
Synthesis/Function

Inhibition of Mycolic
Acid Biosynthesis

Inhibition of
Bacterial Multiplication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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